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Compound of Interest

Compound Name: Fluopicolide

Cat. No.: B166169

This document provides essential safety and logistical information for the proper disposal of
fluopicolide, a fungicide used in various research and agricultural applications. The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe handling and disposal in a laboratory setting, in compliance with
environmental regulations.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is critical to handle fluopicolide waste with
appropriate personal protective equipment (PPE) to minimize exposure risks.

o Personal Protective Equipment (PPE): Always wear chemical-impermeable gloves, tightly
fitting safety goggles with side shields, and impervious, flame-resistant clothing.[1] If
exposure limits are exceeded or dust/aerosol formation is likely, a full-face respirator should
be used.[1]

« Ventilation: Handle fluopicolide waste in a well-ventilated area or under a chemical fume
hood to avoid the formation and inhalation of dust and aerosols.[1][2]

e Environmental Precautions: Fluopicolide is very toxic to aquatic life with long-lasting effects.
[3] Discharge into the environment, drains, or sewer systems must be strictly avoided.

Il. Step-by-Step Disposal Procedures

The proper disposal method for fluopicolide depends on the nature of the waste: unused
product, empty containers, or material from a spill cleanup.
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Step 1: Identify and Segregate Fluopicolide Waste Isolate all waste materials containing

fluopicolide from general laboratory waste. This includes:

Unused or surplus fluopicolide product.
Empty fluopicolide containers.
Contaminated materials from a spill (e.g., absorbents, soil).

Rinsate from cleaning application equipment.

Step 2: Dispose of Unused or Surplus Fluopicolide Unused fluopicolide must be treated as

hazardous chemical waste.

Do Not Mix: Do not dispose of fluopicolide with household garbage or allow it to enter any
sewage system.

Licensed Disposal: Arrange for disposal through a licensed chemical destruction plant or a
hazardous waste disposal company.

Incineration: Controlled incineration with flue gas scrubbing is a suitable disposal method for
the product.

Step 3: Decontaminate and Dispose of Empty Containers Empty containers must be properly

decontaminated before disposal to prevent environmental contamination.

Triple Rinse: Rinse the empty container three times (or the equivalent) with a suitable solvent
(e.g., water).

Dispose of Rinsate: Collect the rinsings. This rinsate may be added to a spray mixture for
application according to the product label, ensuring not to exceed the maximum labeled rate.
Otherwise, it must be disposed of as hazardous waste at an approved facility.

Container Disposal: After rinsing, puncture the container to make it unusable. It can then be
offered for recycling, reconditioning, or disposed of in a sanitary landfill or via controlled
incineration, in accordance with local and national regulations.
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Step 4: Manage Spills and Contaminated Materials In the event of a spill, take immediate
action to contain and clean the material.

» Containment: Prevent further leakage or spillage if it is safe to do so. For spills in water,
contain and isolate the material to prevent further release.

o Cleanup: Absorb the spill with an inert material such as sand, diatomite, or universal binders.
Use non-sparking tools for collection.

o Collection and Disposal: Sweep or shovel the collected material into a suitable, closed, and
properly labeled container for disposal. This waste must be disposed of promptly through a
licensed hazardous waste facility in accordance with all applicable regulations.

lll. Quantitative Data and Chemical Properties

The following table summarizes key identification and hazard information for fluopicolide
relevant to its handling and disposal.

Property Value / Information Source

2,6-dichloro-N-[[3-chloro-5-
Chemical Name (trifluoromethyl)-2-

pyridinyllmethyllbenzamide

CAS Number 239110-15-7
UN3077 (For transport
UN Number
reference)
Hazard Statement H400: Very toxic to aquatic life

H410: Very toxic to aquatic life
Hazard Statement ] ]
with long lasting effects

P501: Dispose of
contents/container to an
) appropriate treatment and
Disposal Code ) o
disposal facility in accordance
with applicable laws and

regulations.
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IV. Experimental Protocols & Workflows

Fluopicolide Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of various

types of fluopicolide waste generated in a laboratory setting.
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Caption: Workflow for the safe disposal of fluopicolide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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